1-(1,3-benzodioxol-5-ylmethyl)-4-[(2-chloro-6-fluorophenyl)acetyl]piperazine

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(2-chloro-6-fluorophenyl)ethanone
• InChI: InChI=1S/C20H20ClFN2O3/c21-16-2-1-3-17(22)15(16)11-20(25)24-8-6-23(7-9-24)12-14-4-5-18-19(10-14)27-13-26-18/h1-5,10H,6-9,11-13H2
• InChI Key: OGJHSDNLKWOMMS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C20H20ClFN2O3
• Molecular Weight: 390.8 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[(2-chloro-6-fluorophenyl)acetyl]piperazine, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. BRL-15572 belongs to the class of piperazine compounds and has been shown to have a high affinity for the serotonin 5-HT1A receptor.

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-4-[(2-chloro-6-fluorophenyl)acetyl]piperazine acts as a partial agonist at the serotonin 5-HT1A receptor, which is involved in regulating mood, anxiety, and stress. By binding to this receptor, this compound can modulate the activity of serotonin in the brain, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of several neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. These effects are thought to contribute to its anxiolytic and antidepressant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(1,3-benzodioxol-5-ylmethyl)-4-[(2-chloro-6-fluorophenyl)acetyl]piperazine in lab experiments is its high affinity for the serotonin 5-HT1A receptor, which makes it a useful tool for studying this receptor and its role in anxiety and depression. However, one limitation of this compound is its relatively low selectivity for the 5-HT1A receptor, as it can also bind to other serotonin receptors and other neurotransmitter systems.

Future Directions

There are several potential future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-[(2-chloro-6-fluorophenyl)acetyl]piperazine, including:
1. Further studies on its mechanism of action and its effects on other neurotransmitter systems in the brain.
2. Studies on the potential therapeutic applications of this compound in other psychiatric disorders, such as schizophrenia and bipolar disorder.
3. Development of more selective compounds that target the serotonin 5-HT1A receptor, in order to minimize off-target effects and improve therapeutic efficacy.
4. Studies on the potential use of this compound as a tool for studying the role of the serotonin 5-HT1A receptor in other physiological processes, such as pain perception and cardiovascular function.
In conclusion, this compound is a promising compound with potential therapeutic applications in the treatment of anxiety and depression. Further research is needed to fully understand its mechanism of action and to develop more selective compounds with improved therapeutic efficacy.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-[(2-chloro-6-fluorophenyl)acetyl]piperazine has been extensively studied for its potential therapeutic applications, particularly in the area of anxiety and depression. Studies have shown that this compound has anxiolytic and antidepressant effects in animal models, and these effects are thought to be mediated through its high affinity for the serotonin 5-HT1A receptor.